Cas no 1211496-94-4 (3-((4-Bromobenzyl)sulfonyl)-1H-1,2,4-triazole)

3-((4-Bromobenzyl)sulfonyl)-1H-1,2,4-triazole structure
1211496-94-4 structure
Product Name:3-((4-Bromobenzyl)sulfonyl)-1H-1,2,4-triazole
CAS No:1211496-94-4
MF:C9H8BrN3O2S
MW:302.14771938324
CID:5691585
PubChem ID:94673419
Update Time:2023-10-13

3-((4-Bromobenzyl)sulfonyl)-1H-1,2,4-triazole Chemical and Physical Properties

Names and Identifiers

    • 1211496-94-4
    • 3-((4-Bromobenzyl)sulfonyl)-1H-1,2,4-triazole
    • 3-(4-Bromo-phenylmethanesulfonyl)-1H-[1,2,4]triazole
    • 1H-1,2,4-Triazole, 5-[[(4-bromophenyl)methyl]sulfonyl]-
    • Inchi: 1S/C9H8BrN3O2S/c10-8-3-1-7(2-4-8)5-16(14,15)9-11-6-12-13-9/h1-4,6H,5H2,(H,11,12,13)
    • InChI Key: PPJQUPMMVZBGSM-UHFFFAOYSA-N
    • SMILES: BrC1C=CC(=CC=1)CS(C1=NC=NN1)(=O)=O

Computed Properties

  • Exact Mass: 300.95206g/mol
  • Monoisotopic Mass: 300.95206g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 3
  • Complexity: 322
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.7
  • Topological Polar Surface Area: 84.1Ų

Experimental Properties

  • Density: 1.747±0.06 g/cm3(Predicted)
  • Boiling Point: 527.7±52.0 °C(Predicted)
  • pka: 6.38±0.20(Predicted)
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